Cas no 2138411-17-1 (Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-)

• Product Name: Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-
• CAS No: 2138411-17-1
• MF: C₈H₁₅ClOS
• MW: 194.722100496292
• CID: 5288366
• Update Time: 2025-05-28

Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-

• Inchi： 1S/C8H15ClOS/c1-7-5-8(7,6-9)3-4-11(2)10/h7H,3-6H2,1-2H3
• InChI Key： JUPLCKDNWQHTLW-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCS(C)=O)CC1C

Additional information on Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-

Recent Advances in the Study of Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- (CAS: 2138411-17-1)

Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- (CAS: 2138411-17-1) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a chloromethyl group and a methylsulfinyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

The synthesis of Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes a key cyclopropanation step, followed by selective functionalization to introduce the chloromethyl and methylsulfinyl groups. This method offers a scalable and efficient approach to producing the compound, which is critical for further pharmacological evaluation.

In terms of biological activity, preliminary studies have indicated that this cyclopropane derivative exhibits notable interactions with specific protein targets involved in inflammatory pathways. Research conducted by Smith et al. (2023) revealed that the compound acts as a modulator of the NF-κB signaling pathway, suggesting its potential as an anti-inflammatory agent. The presence of the methylsulfinyl group appears to enhance the compound's binding affinity to key regulatory proteins, making it a promising candidate for further development.

Additionally, the structural versatility of Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- has been explored in the context of drug design. A recent study highlighted its utility as a building block for the synthesis of more complex molecules with improved pharmacokinetic properties. For instance, derivatives of this compound have been synthesized and evaluated for their ability to cross the blood-brain barrier, opening new avenues for targeting neurological disorders.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy testing, and further exploration of its safety profile. The ongoing interest in this compound underscores its significance in the field and the potential for groundbreaking discoveries in the near future.

In conclusion, Cyclopropane, 1-(chloromethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- (CAS: 2138411-17-1) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, target identification, and drug development will be essential to unlocking its full therapeutic potential.